6-(Trifluoromethyl)pyrido[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-(trifluoromethyl)-3H-pyrido[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C8H4F3N3O/c9-8(10,11)5-2-1-4-6(14-5)7(15)13-3-12-4/h1-3H,(H,12,13,15)
• InChI Key: JJEASCNBMFUTKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1N=CNC2=O)C(F)(F)F
• Molecular Formula: C8H4F3N3O
• Molecular Weight: 215.13 g/mol

Description

6-(Trifluoromethyl)pyrido[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C8H4F3N3O and its molecular weight is 215.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.8 g (0.0332 mol, 1 eq) of 3-amino-6-trifluoromethyl-pyridine-2-carboxylic acid amide in 170 ml of triethylorthoformate under nitrogen was heated at 145° C. for 8 h. Excess triethylorthoformate was removed under reduced pressure and the solid product obtained was washed with pet-ether and dried under vacuum to get 6.8 g (95.37%) of white solid. 1H NMR (CDCl3, 400 MHz): 8.11 (1H, d), 8.35 (1H, d), 12.28 (1H, bs). MS 216 (M+H)+.